Pivopril
Pivopril
Pivopril is a N-acyl-amino acid.
Pivopril is an angiotensin-converting enzyme (ACE) inhibitor with antihypertensive activity. Upon hydrolysis, the free SH metabolite of pivopril competitively binds to and inhibits ACE, thereby blocking the conversion of angiotensin I to angiotensin II. This prevents the potent vasoconstrictive actions of angiotensin II and results in vasodilation. Pivopril also decreases angiotensin II-induced aldosterone secretion by the adrenal cortex, which leads to an increase in sodium excretion and subsequently increases water outflow.
Pivopril is an angiotensin-converting enzyme (ACE) inhibitor with antihypertensive activity. Upon hydrolysis, the free SH metabolite of pivopril competitively binds to and inhibits ACE, thereby blocking the conversion of angiotensin I to angiotensin II. This prevents the potent vasoconstrictive actions of angiotensin II and results in vasodilation. Pivopril also decreases angiotensin II-induced aldosterone secretion by the adrenal cortex, which leads to an increase in sodium excretion and subsequently increases water outflow.
Brand Name:
Vulcanchem
CAS No.:
81045-50-3
VCID:
VC0539818
InChI:
InChI=1S/C16H27NO4S/c1-11(10-22-15(21)16(2,3)4)14(20)17(9-13(18)19)12-7-5-6-8-12/h11-12H,5-10H2,1-4H3,(H,18,19)/t11-/m1/s1
SMILES:
CC(CSC(=O)C(C)(C)C)C(=O)N(CC(=O)O)C1CCCC1
Molecular Formula:
C16H27NO4S
Molecular Weight:
329.5 g/mol
Pivopril
CAS No.: 81045-50-3
Cat. No.: VC0539818
Molecular Formula: C16H27NO4S
Molecular Weight: 329.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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Specification
| Description | Pivopril is a N-acyl-amino acid. Pivopril is an angiotensin-converting enzyme (ACE) inhibitor with antihypertensive activity. Upon hydrolysis, the free SH metabolite of pivopril competitively binds to and inhibits ACE, thereby blocking the conversion of angiotensin I to angiotensin II. This prevents the potent vasoconstrictive actions of angiotensin II and results in vasodilation. Pivopril also decreases angiotensin II-induced aldosterone secretion by the adrenal cortex, which leads to an increase in sodium excretion and subsequently increases water outflow. |
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| CAS No. | 81045-50-3 |
| Molecular Formula | C16H27NO4S |
| Molecular Weight | 329.5 g/mol |
| IUPAC Name | 2-[cyclopentyl-[(2S)-3-(2,2-dimethylpropanoylsulfanyl)-2-methylpropanoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C16H27NO4S/c1-11(10-22-15(21)16(2,3)4)14(20)17(9-13(18)19)12-7-5-6-8-12/h11-12H,5-10H2,1-4H3,(H,18,19)/t11-/m1/s1 |
| Standard InChI Key | XRKXJJYSKUIIEN-LLVKDONJSA-N |
| Isomeric SMILES | C[C@H](CSC(=O)C(C)(C)C)C(=O)N(CC(=O)O)C1CCCC1 |
| SMILES | CC(CSC(=O)C(C)(C)C)C(=O)N(CC(=O)O)C1CCCC1 |
| Canonical SMILES | CC(CSC(=O)C(C)(C)C)C(=O)N(CC(=O)O)C1CCCC1 |
| Appearance | Solid powder |
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